N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H16N4O2S/c1-12-9-13-5-2-3-7-15(13)22-17(12)20-21-18(22)25-11-16(23)19-10-14-6-4-8-24-14/h2-9H,10-11H2,1H3,(H,19,23)
• InChI Key: OIXFFBNLWBJPKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N3C1=NN=C3SCC(=O)NCC4=CC=CO4
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H16N4O2S and its molecular weight is 352.41. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The scientific interest in derivatives of 1,2,4-triazolo[4,3-a]quinoline, including N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide, primarily lies in their synthesis, crystal structure, and potential biological activities. Research efforts have focused on the synthesis of various derivatives through methods such as crystal structure analysis, vibrational properties, and Density Functional Theory (DFT) studies. These compounds have been synthesized and characterized using techniques like 1H NMR, 13C NMR, FT-IR spectroscopy, and MS, alongside X-ray diffraction for crystal structure determination. Hirshfeld surface analysis and 2D fingerprint have been employed to understand intermolecular interactions within crystals (Sun et al., 2021).

Pharmacological Potential

While specific studies on N-(furan-2-ylmethyl)-2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide per se are scarce, research on closely related 1,2,4-triazolo[4,3-a]quinoline derivatives provides insights into their potential pharmacological applications. These compounds have been evaluated for various biological activities, including positive inotropic effects in cardiovascular research and potential anticancer properties. For example, certain derivatives have demonstrated favorable activity compared to standard drugs like milrinone in in vitro studies, suggesting their potential as positive inotropic agents (Zhang et al., 2008; Li et al., 2008).

Moreover, derivatives have been synthesized and assessed for antimicrobial activities, showing promising results against a range of pathogenic bacteria and fungi. This highlights their potential use in developing new antimicrobial agents to address resistance issues (Al-Salahi et al., 2013).

Mechanism of Action

Target of Action

The primary target of N-[(furan-2-yl)methyl]-2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)acetamide, also known as CCG-23875, is the RhoA transcriptional signaling pathway . This pathway plays a crucial role in various cellular processes, including cell cycle progression, gene expression, and cytoskeletal dynamics .

Mode of Action

CCG-23875 acts downstream of Rho, blocking SRE.L-driven transcription stimulated by various proteins .

Biochemical Pathways

CCG-23875 affects the RhoA transcriptional signaling pathway, which is involved in a variety of cellular processes. This pathway regulates the activity of several downstream effectors, including actin cytoskeleton, cell cycle progression, and gene expression .

Result of Action

The molecular and cellular effects of CCG-23875’s action include the inhibition of RhoA transcriptional signaling, leading to changes in cell cycle progression, gene expression, and cytoskeletal dynamics . It has also been shown to display activity in several in vitro cancer cell functional assays .